Cas no 1008505-52-9 (Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate
• CAS No: 1008505-52-9
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 4788561
• Update Time: 2025-10-29

Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate
• Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate

• Inchi： 1S/C17H23BrN2O3/c1-17(2,3)23-16(22)20-10-8-14(9-11-20)19-15(21)12-4-6-13(18)7-5-12/h4-7,14H,8-11H2,1-3H3,(H,19,21)
• InChI Key： WLFJKGHSWMUPNM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 498.3±40.0 °C at 760 mmHg
• Flash Point: 255.1±27.3 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate

Research Brief on Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate (CAS: 1008505-52-9): Recent Advances and Applications

Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate (CAS: 1008505-52-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and GPCR modulators. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, pharmacological potential, and recent findings in preclinical studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate as a precursor for the synthesis of selective PI3K inhibitors. The study demonstrated that the bromobenzamido moiety plays a critical role in enhancing the binding affinity of the resulting inhibitors to the target kinase. The compound's versatility was further evidenced by its application in the development of dual PI3K/mTOR inhibitors, which showed promising antitumor activity in vitro and in vivo.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a building block for the synthesis of novel serotonin receptor (5-HT_2A) antagonists. The researchers utilized the bromo-substituted aromatic ring to introduce additional pharmacophores, leading to compounds with improved selectivity and potency. These findings underscore the compound's utility in CNS drug discovery, particularly for disorders such as schizophrenia and depression.

From a synthetic chemistry perspective, Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate has been employed in Pd-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. A 2022 study in Organic Letters detailed its use in the synthesis of biaryl piperidine derivatives, which are valuable scaffolds in drug design. The tert-butyloxycarbonyl (Boc) protecting group was found to be crucial for maintaining the stability of the intermediate during these transformations.

Recent pharmacokinetic studies have also investigated the metabolic stability of derivatives stemming from this compound. A 2023 publication in Drug Metabolism and Disposition highlighted that the piperidine core, when modified with specific substituents, can significantly alter the metabolic clearance of the resulting drug candidates. This insight is particularly valuable for medicinal chemists aiming to optimize the drug-like properties of their lead compounds.

In conclusion, Tert-Butyl 4-(4-bromobenzamido)piperidine-1-carboxylate (CAS: 1008505-52-9) continues to be a versatile and valuable intermediate in medicinal chemistry. Its applications span multiple therapeutic areas, and recent research has further expanded its utility in drug discovery. Future studies may focus on exploring its potential in emerging areas such as targeted protein degradation or covalent inhibitor design, where its unique structural features could offer new opportunities for innovation.